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Compound of Interest

Compound Name: Ethylenethiourea-d4

Cat. No.: B562079

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Ethylenethiourea-d4 (ETU-d4), a deuterated isotopologue of Ethylenethiourea (ETU).
Researchers, scientists, and drug development professionals must adhere to strict protocols to
ensure the safe handling and disposal of this compound, which is classified as a hazardous
substance. Ethylenethiourea is suspected of causing cancer, may damage fertility or the
unborn child, and causes damage to organs through prolonged or repeated exposure.[1][2]

Hazard Profile and Safety Precautions

Ethylenethiourea-d4 shares the toxicological profile of its non-deuterated counterpart. It is
harmful if swallowed and is classified as a reproductive toxin.[1][3] All handling and disposal
procedures should be conducted in a certified ducted fume hood while wearing appropriate
personal protective equipment (PPE), including nitrile or chloroprene gloves, safety goggles,
and a lab coat.[4]

Key Hazards:
» Carcinogenicity: Suspected of causing cancer.[1]

o Reproductive Toxicity: May damage fertility or the unborn child.[1][2]
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o Organ Toxicity: Causes damage to organs (specifically the thyroid) through prolonged or
repeated exposure.[1][2]

o Acute Toxicity: Harmful if swallowed.[3]

Disposal Procedures

The primary and recommended method for the disposal of Ethylenethiourea-d4 and
contaminated materials is through an approved hazardous waste disposal service.[1][2]

Step-by-Step Disposal Protocol:
e Segregation and Collection:

o Collect waste Ethylenethiourea-d4, including any unused product and contaminated
disposables (e.g., gloves, weigh boats, pipette tips), in a dedicated, clearly labeled, and
sealed container.

o The container must be compatible with the chemical and properly closed at all times when
not in use.[5]

e Labeling:

o Label the waste container with "Hazardous Waste," the full chemical name
("Ethylenethiourea-d4"), the CAS number (352431-28-8), and the appropriate hazard
pictograms (Health Hazard, Warning).[1]

o Storage:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[2][6]

o Store locked up.[1][2][3]
¢ Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EH&S) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[5]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lgcstandards.com/medias/sys_master/root/haa/h1b/11124895678494/SDS_CDN-D-5348-0.1G_ST-WB-MSDS-6916385-1-1-1/SDS-CDN-D-5348-0.1G-ST-WB-MSDS-6916385-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC122032500&productDescription=2-IMIDAZOLIDINETHIONE%2C+9+250GR&vendorId=VN00032119&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB23810&dnl=sd_-_Ethylene_thiourea_CAS_96-45-7_EC_202-506-9_%28SB23810%29_%28EU%29.pdf
https://www.benchchem.com/product/b562079?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/haa/h1b/11124895678494/SDS_CDN-D-5348-0.1G_ST-WB-MSDS-6916385-1-1-1/SDS-CDN-D-5348-0.1G-ST-WB-MSDS-6916385-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC122032500&productDescription=2-IMIDAZOLIDINETHIONE%2C+9+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b562079?utm_src=pdf-body
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/product/b562079?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/haa/h1b/11124895678494/SDS_CDN-D-5348-0.1G_ST-WB-MSDS-6916385-1-1-1/SDS-CDN-D-5348-0.1G-ST-WB-MSDS-6916385-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC122032500&productDescription=2-IMIDAZOLIDINETHIONE%2C+9+250GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethylene-thiourea.htm
https://www.lgcstandards.com/medias/sys_master/root/haa/h1b/11124895678494/SDS_CDN-D-5348-0.1G_ST-WB-MSDS-6916385-1-1-1/SDS-CDN-D-5348-0.1G-ST-WB-MSDS-6916385-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AC122032500&productDescription=2-IMIDAZOLIDINETHIONE%2C+9+250GR&vendorId=VN00032119&countryCode=US&language=en
https://bg.cpachem.com/msds?num=SB23810&dnl=sd_-_Ethylene_thiourea_CAS_96-45-7_EC_202-506-9_%28SB23810%29_%28EU%29.pdf
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

o Provide the waste manifest with all necessary information about the chemical.
Ethylenethiourea is listed under EPA hazardous waste number U116 for generators of
waste greater than 100 kg/month .[7]

Spill Management
In the event of a spill:
o Evacuate and Secure: Evacuate non-essential personnel from the area.[7]

o Control Dust: If the spilled material is a powder, dampen it with water to prevent dust from
becoming airborne.[7]

o Absorb and Collect: Use an absorbent material, such as clay, to collect the spilled substance.

[7]

o Decontaminate: Clean the spill area with an alkaline solution of hypochlorite (e.g., a 1:10
dilution of commercial bleach) to oxidize the Ethylenethiourea.[7]

» Dispose of as Hazardous Waste: Collect all cleanup materials and contaminated PPE in a
sealed container and dispose of it as hazardous waste.[4][7]

: _ :

Parameter Value Reference
EPA Hazardous Waste

U116 [7]
Number
Melting Point 197 - 201 °C [2]
Solubility in Water (20°C) 19 g/L [3]
Vapor Pressure (170°C) 0.2 hPa [2]

Experimental Protocols

Detailed experimental protocols for the chemical degradation of Ethylenethiourea-d4 are not
widely available in standard safety literature. The primary recommended disposal method is
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incineration by a licensed hazardous waste facility.[7] However, for informational purposes, the
following general chemical degradation principles have been noted for Ethylenethiourea:

o Oxidation: Treatment with an alkaline solution of hypochlorite can oxidize Ethylenethiourea to
ethylene urea.[7]

e Fenton Treatment: Advanced oxidation processes, such as Fenton treatment, have been
investigated for the degradation of Ethylenethiourea in aqueous solutions.[8]

These methods should only be carried out by trained professionals in a controlled laboratory
setting and are not recommended as a substitute for professional hazardous waste disposal.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Ethylenethiourea-d4.
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Caption: Workflow for the safe disposal of Ethylenethiourea-d4.

Waste Generation

Ethylenethiourea-d4 Waste Generated
(Unused product, contaminated labware)

Accident

Spill Event

Follow Spill Management Protoco
1. Evacuate & Secure
2. Control Dust
3. Absorb & Collect
4. Decontaminate Area

Collect gleanup debris

as hazprdous

waste

Collection & Segresation
v

Collect in a dedicated,
compatible, sealed container

'

Labe
'Hazardo

Hazard P

'Ethylenethiourea-d4'
CAS Number

| with:
us Waste'

ictograms

Interim

Storage

secure, and wel

Store in a designated,

I-ventilated area

Contact Instit

Final D

isposal

utional EH&S

or Licensed Waste Contractor

Provide Completed
Waste Manifest

Professional Disposal
(e.g., Incineration)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7

Tech Support


https://www.benchchem.com/product/b562079?utm_src=pdf-body-img
https://www.benchchem.com/product/b562079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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